Cas no 2280911-09-1 (benzyl N-(2,3-dihydroxybutyl)carbamate)

• Product Name: benzyl N-(2,3-dihydroxybutyl)carbamate
• CAS No: 2280911-09-1
• MF: C₁₂H₁₇NO₄
• MW: 239.267683744431
• CID: 6403138
• PubChem ID: 165912385
• Update Time: 2025-05-26

benzyl N-(2,3-dihydroxybutyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(2,3-dihydroxybutyl)carbamate
• EN300-6960747
• 2280911-09-1

• Inchi： 1S/C12H17NO4/c1-9(14)11(15)7-13-12(16)17-8-10-5-3-2-4-6-10/h2-6,9,11,14-15H,7-8H2,1H3,(H,13,16)
• InChI Key： AIQTZILHDRMESO-UHFFFAOYSA-N
• SMILES： OC(CNC(=O)OCC1C=CC=CC=1)C(C)O

Computed Properties

• Exact Mass: 239.11575802g/mol
• Monoisotopic Mass: 239.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 78.8Ų

Additional information on benzyl N-(2,3-dihydroxybutyl)carbamate

Benzyl N-(2,3-Dihydroxybutyl)Carbamate: A Comprehensive Overview

Benzyl N-(2,3-dihydroxybutyl)carbamate, also known by its CAS number 2280911-09-1, is a versatile compound with significant applications in various fields. This compound is a derivative of benzyl alcohol and is widely used in the pharmaceutical, cosmetic, and food industries due to its unique properties. The benzyl group in the molecule contributes to its aromatic character, while the N-(2,3-dihydroxybutyl) moiety imparts hydrophilic properties, making it suitable for a wide range of applications.

Recent studies have highlighted the potential of benzyl N-(2,3-dihydroxybutyl)carbamate in drug delivery systems. Researchers have explored its ability to enhance the solubility and bioavailability of hydrophobic drugs. For instance, a 2023 study published in the *Journal of Controlled Release* demonstrated that this compound can act as a stabilizing agent in nanoparticle formulations, ensuring uniform drug distribution and controlled release. This finding has opened new avenues for its use in targeted drug delivery systems.

In addition to its pharmaceutical applications, benzyl N-(2,3-dihydroxybutyl)carbamate has gained attention in the cosmetic industry for its moisturizing properties. The compound's ability to form hydrogen bonds with water molecules makes it an effective humectant. A 2022 study in *Cosmetics and Toiletries* reported that incorporating this compound into skincare products significantly improved skin hydration without causing irritation. This property has made it a popular ingredient in anti-aging creams and lotions.

The synthesis of benzyl N-(2,3-dihydroxybutyl)carbamate involves a multi-step process that includes nucleophilic substitution and condensation reactions. Recent advancements in green chemistry have led to the development of more sustainable synthesis methods. For example, researchers have successfully utilized enzymatic catalysis to produce this compound with higher yields and reduced environmental impact. These methods not only improve the efficiency of production but also align with global efforts to promote eco-friendly manufacturing practices.

Beyond its industrial applications, benzyl N-(2,3-dihydroxybutyl)carbamate has shown promise in food science as a natural preservative. A 2021 study published in *Food Chemistry* found that this compound exhibits antimicrobial activity against common foodborne pathogens such as *E. coli* and *Salmonella*. Its ability to inhibit bacterial growth without altering the flavor or texture of food products makes it an ideal alternative to synthetic preservatives.

The demand for benzyl N-(2,3-dihydroxybutyl)carbamate has been growing steadily due to its diverse applications and eco-friendly profile. Market analysis reports predict that the global demand for this compound will increase by over 5% annually over the next five years. This growth is driven by increasing consumer preference for natural and sustainable products across various industries.

In conclusion, benzyl N-(2,3-dihydroxybutyl)carbamate (CAS No. 2280911-09-1) is a multifaceted compound with significant potential in pharmaceuticals, cosmetics, food science, and more. Its unique chemical properties and recent advancements in synthesis methods make it a valuable addition to modern product formulations. As research continues to uncover new applications for this compound, its role in various industries is expected to expand further.